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Compound of Interest

Compound Name: Diheptyl phthalate-d4

Cat. No.: B568791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Diheptyl Phthalate-d4. It is intended to serve

as a detailed reference for researchers, scientists, and drug development professionals who

utilize this isotopically labeled compound as an internal standard or for other research

applications.

Quantitative Data Summary
The following tables summarize the typical quantitative data found in a Certificate of Analysis

for Diheptyl Phthalate-d4. These values are representative and may vary between different

lots and suppliers.

Table 1: Physical and Chemical Properties
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Parameter Specification

Chemical Formula C₂₂H₃₀D₄O₄

Molecular Weight 366.53 g/mol

CAS Number 358731-41-6

Appearance Colorless to light yellow liquid

Storage Conditions Store at room temperature

Table 2: Analytical Data

Test Method Specification

Purity LC-MS ≥98%

Isotopic Enrichment Mass Spectrometry ≥99 atom % D

Identity ¹H NMR Conforms to structure

Identity Mass Spectrometry Conforms to structure

Experimental Protocols
Detailed methodologies for the key experiments cited in the CoA are provided below. These

protocols are based on common analytical techniques for phthalate analysis.

Purity Determination by Liquid Chromatography-Mass
Spectrometry (LC-MS)
The purity of Diheptyl Phthalate-d4 is typically determined by LC-MS. This technique

separates the compound from any impurities, and the mass spectrometer provides confirmation

of its identity and a quantitative measure of its purity.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a

Mass Spectrometer (MS).

Column: A C18 reverse-phase column is commonly used.
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Mobile Phase: A gradient of water and an organic solvent such as acetonitrile or methanol.

Injection Volume: 1-10 µL.

Detection: The mass spectrometer is operated in a full scan mode or selected ion monitoring

(SIM) mode to detect the molecular ion of Diheptyl Phthalate-d4 and any potential

impurities.

Quantification: The purity is calculated by dividing the peak area of Diheptyl Phthalate-d4
by the total peak area of all detected compounds and expressing the result as a percentage.

Isotopic Enrichment Analysis by Mass Spectrometry
The isotopic enrichment of the deuterium-labeled compound is a critical parameter and is

determined using mass spectrometry.

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI).

Analysis: The relative intensities of the mass-to-charge ratio (m/z) peaks corresponding to

the deuterated (d4) and non-deuterated (d0) forms of Diheptyl Phthalate are measured.

Calculation: The atom % D is calculated based on the relative abundances of the different

isotopic species. For Diheptyl Phthalate-d4, an isotopic enrichment of ≥99 atom % D

indicates that 99% of the labeled positions are occupied by deuterium.

Structural Confirmation by ¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is used to confirm the chemical

structure of the compound.

Solvent: A deuterated solvent such as chloroform-d (CDCl₃) is used to dissolve the sample.

Analysis: The ¹H NMR spectrum provides information about the number and types of protons

in the molecule. For Diheptyl Phthalate-d4, the absence of signals from the deuterated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


positions on the phthalate ring confirms successful labeling. The remaining signals should

correspond to the heptyl chains.

Interpretation: The chemical shifts, integration, and splitting patterns of the observed peaks

are compared with the expected structure of Diheptyl Phthalate.

Visualizations
Experimental Workflow for Phthalate Analysis
The following diagram illustrates a typical workflow for the analysis of phthalates in a sample

matrix using Diheptyl Phthalate-d4 as an internal standard. This method is widely applicable

in environmental and quality control testing.[1][2][3][4]
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Workflow for Phthalate Analysis using an Internal Standard.

Nrf2-Mediated Antioxidant Response Pathway
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Some studies have indicated that phthalates, including Diheptyl Phthalate, can activate the

Nrf2-mediated antioxidant response pathway.[5][6][7] This pathway is a cellular defense

mechanism against oxidative stress.
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Nrf2-Mediated Antioxidant Response to Diheptyl Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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